(R)-3-Hydroxy-5-methoxy-3-(methoxycarbonyl)-5-oxopentanoic acid
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the carboxylic acid group, possibly through oxidation reactions, as well as the introduction of the hydroxy and methoxy groups, potentially through substitution reactions .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine its structure .Chemical Reactions Analysis
As a carboxylic acid derivative, this compound could undergo a variety of reactions, including esterification, acyl chloride formation, and reduction with hydrides .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be influenced by its molecular structure and the functional groups it contains .Scientific Research Applications
Anti-Inflammatory Applications
Dimethyl citrate has shown potential in the treatment of inflammatory diseases. A study demonstrated that 1,5-dimethyl citrate from Sea Buckthorn (Hippophae rhamnoides) inhibited the lipopolysaccharide-induced inflammatory response in mouse macrophages . This suggests its use as a therapeutic agent against inflammation.
Industrial Crystallization
In the field of industrial crystallization, dimethyl citrate is a key component. It’s used to improve the crystallization process of citrate, which is vital for creating particles with desired characteristics such as purity, particle size, and grain shape . This is crucial for applications in food, pharmaceuticals, and other industries.
Food Additive and Preservation
Dimethyl citrate serves as a food additive, enhancing flavor and preservation. Its role in the crystallization process of citrate also contributes to the development of food additives with improved powder characteristics and functionalization .
Pharmaceutical Excipient
The compound is utilized as an excipient in pharmaceuticals. Its crystallization properties help in formulating drugs with specific dissolution rates, bioavailability, and stability .
Healthcare Products
In healthcare, dimethyl citrate is incorporated into products for its beneficial properties. It can influence the bioavailability and efficacy of health supplements .
Daily Chemical Applications
Dimethyl citrate finds applications in daily chemicals, possibly due to its solubility and stability characteristics, which can be tailored through the crystallization process .
Research and Development
The compound is actively used in R&D for developing new formulations and products across various industries, including food, pharmaceuticals, and healthcare .
Mechanism of Action
Mode of Action
It is known that citric acid derivatives can have anti-inflammatory effects .
Biochemical Pathways
Dimethyl citrate, as a citric acid derivative, may be involved in the citric acid cycle (also known as the Krebs cycle or the tricarboxylic acid cycle), a central metabolic pathway in all aerobic organisms . .
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Result of Action
One study suggests that 1,5-dimethyl citrate, a related compound, has an inhibitory effect on lipopolysaccharide-induced inflammatory response in mouse macrophages .
Action Environment
The action of dimethyl citrate may be influenced by various environmental factors. For instance, the presence of other compounds, pH, temperature, and the specific biological environment could potentially affect its action, efficacy, and stability. Specific studies on these aspects are currently lacking .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-hydroxy-5-methoxy-3-methoxycarbonyl-5-oxopentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O7/c1-14-6(11)4-8(13,3-5(9)10)7(12)15-2/h13H,3-4H2,1-2H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMIHCBSQSYMFDP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC(CC(=O)O)(C(=O)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101229602 | |
Record name | 1,2-Dimethyl 2-hydroxy-1,2,3-propanetricarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101229602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53798-97-3 | |
Record name | 1,2-Dimethyl 2-hydroxy-1,2,3-propanetricarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53798-97-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC75822 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=75822 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,2-Dimethyl 2-hydroxy-1,2,3-propanetricarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101229602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of dimethyl citrate?
A1: Dimethyl citrate has the molecular formula C8H12O7 and a molecular weight of 220.18 g/mol.
Q2: What are the key spectroscopic characteristics of dimethyl citrate?
A2: Dimethyl citrate can be characterized using various spectroscopic methods, including IR, 1H NMR, 13C NMR, and mass spectrometry. These techniques provide information about the functional groups, connectivity, and molecular weight of the compound. [, ] For instance, researchers used NMR and mass spectrometry to elucidate the structures of three monosubstituted citrate esters of codeine formed during a solid-state reaction between codeine phosphate and citric acid. []
Q3: In what natural sources has dimethyl citrate been found?
A3: Dimethyl citrate has been isolated from various natural sources, including:
- Fruits of Garcinia multiflora []
- Stem of Rhizophora stylosa Griff []
- Aspergillus niger strain BGD22 []
- Aspergillus aculeatus YM 311498 []
- Fruits of Clusia nemorosa []
- Tubers of Gastrodia elata Bl []
- Culture medium of the fungus Aspergillus candidus []
- Embelia laeta [, ]
- Dioscorea opposita Thunb. []
- Schisandra chinensis []
- Fruits of Prunus mume Sieb. Et Zucc []
- Fermentation filtrate of Aspergillus japonicus ZW1 []
- Fruits of Hippophae rhamnoides []
- Fruits of Opuntia ficus-indica var. saboten []
Q4: What biological activities have been reported for dimethyl citrate?
A4: Research suggests that dimethyl citrate exhibits several noteworthy biological activities:
- Antibacterial activity: It demonstrates weak antibacterial activity against Sarcina lutea and Bacillus subtilis. [] Additionally, a study found that dimethyl citrate, isolated from the fermentation filtrate of the fungus Aspergillus japonicus ZW1, displayed significant nematicidal activity against the root-knot nematode Meloidogyne incognita, suggesting its potential as a biocontrol agent. []
- Anti-inflammatory activity: Dimethyl citrate isolated from sea buckthorn (Hippophae rhamnoides) fruits has shown potential anti-inflammatory effects by suppressing lipopolysaccharide (LPS)-induced nitric oxide (NO) production in RAW 264.7 mouse macrophages. [] This effect is thought to be mediated through the inhibition of various inflammatory signaling pathways, including NF-κB and COX-2. []
- Monoamine oxidase B (MAO-B) inhibition: Citric acid methyl esters, including dimethyl citrate, isolated from the fruits of Opuntia ficus-indica var. saboten, have demonstrated inhibitory effects against MAO-B. [] This finding suggests potential applications in addressing neurological disorders.
Q5: Are there any potential applications of dimethyl citrate in agriculture?
A5: Yes, the nematicidal activity of dimethyl citrate against Meloidogyne incognita [] highlights its potential as a bio-nematicide in agriculture. Further research is necessary to explore its efficacy under field conditions and its impact on other organisms and the environment.
Q6: What is the mechanism of action of dimethyl citrate in suppressing inflammation?
A6: While the exact mechanism is still under investigation, studies suggest that dimethyl citrate may exert its anti-inflammatory effects by inhibiting the activation of NF-κB, a key transcription factor involved in the expression of pro-inflammatory genes. [] Additionally, it might also suppress the expression of iNOS and COX-2, enzymes responsible for producing inflammatory mediators like NO and prostaglandins. []
Q7: How can dimethyl citrate be synthesized?
A7: Dimethyl citrate can be synthesized through various methods, including the selective hydrolysis of trimethyl citrate. [] Another approach involves the reaction of codeine phosphate with citric acid, yielding dimethyl citrate as one of the products. []
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